molecular formula C12H12N2O B8364278 4-Acetyl-2-cyclopropylpyrazolo[1,5-a]pyridine

4-Acetyl-2-cyclopropylpyrazolo[1,5-a]pyridine

Cat. No.: B8364278
M. Wt: 200.24 g/mol
InChI Key: YMAOKCJOALANRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Acetyl-2-cyclopropylpyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N2O

Molecular Weight

200.24 g/mol

IUPAC Name

1-(2-cyclopropylpyrazolo[1,5-a]pyridin-4-yl)ethanone

InChI

InChI=1S/C12H12N2O/c1-8(15)10-3-2-6-14-12(10)7-11(13-14)9-4-5-9/h2-3,6-7,9H,4-5H2,1H3

InChI Key

YMAOKCJOALANRB-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC=CN2C1=CC(=N2)C3CC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound of Example 40 (5.57 g) was dissolved in ethanol (30 mL) and water (30 mL). To this solution, potassium hydroxide (3.70 g) was added and the mixture was stirred for 3.5 hours under reflux. Subsequently, the mixture was neutralized with concentrated hydrochloric acid and extracted three times with ethyl acetate. The organic layer was washed with saturated brine and dried over sodium sulfate. The solvent was evaporated under reduced pressure and the resulting solid product was dissolved in toluene (150 mL). This solution was stirred for 6 hours under reflux. Subsequent removal of the solvent and purification by silica gel column chromatography (hexane:ethyl acetate=4:1 then 1:1) afforded the title compound as a yellow powder (2.64 g) (Process D).
Name
compound
Quantity
5.57 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
3.7 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
30 mL
Type
solvent
Reaction Step Four

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